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Compound of Interest

Compound Name: PK11000

Cat. No.: B1678499 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of PK11195.

This document provides essential, immediate safety and logistical information for the handling

of PK11195, a potent and selective antagonist for the translocator protein (TSPO). Given its

hazardous nature, strict adherence to the following protocols is crucial for ensuring laboratory

safety and procedural integrity.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling

PK11195. It is imperative to use all specified equipment to prevent exposure.
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PPE Category Item Specifications and Use

Eye Protection
Safety Glasses with Side

Shields

Must be worn at all times in the

laboratory to protect from

splashes or airborne particles.

Chemical Goggles

Recommended when there is

a higher risk of splashing, such

as during solution preparation

or transfer of large quantities.

Hand Protection Nitrile Gloves

Compatible with the solvents

used for PK11195 (e.g.,

DMSO, ethanol). Check for

any signs of degradation and

change gloves frequently.

Body Protection Laboratory Coat

A standard lab coat should be

worn, fully buttoned, to protect

skin and clothing from

contamination.

Respiratory Protection Fume Hood

All handling of solid PK11195

and preparation of its solutions

must be conducted in a

certified chemical fume hood to

avoid inhalation of dust or

vapors.

N95 Respirator

Recommended as a minimum

precaution if handling the solid

compound outside of a fume

hood is unavoidable, though

this practice is strongly

discouraged.

Handling and Storage Procedures
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Proper handling and storage are critical to maintain the integrity of PK11195 and ensure the

safety of laboratory personnel.

Procedure Detailed Steps

Receiving and Unpacking

1. Inspect the package for any signs of damage

upon arrival. 2. Wear appropriate PPE (lab coat,

gloves, safety glasses) before opening. 3. Open

the package in a designated area, preferably

within a fume hood. 4. Verify the contents

against the packing slip.

Storage

1. Store the solid compound at -20°C for long-

term stability.[1] 2. Keep the container tightly

sealed to prevent moisture and air exposure. 3.

Store away from incompatible materials, such

as strong oxidizing agents.

Solution Preparation

1. All weighing of the solid and solvent additions

must be performed in a chemical fume hood. 2.

Use appropriate solvents such as Dimethyl

sulfoxide (DMSO) or ethanol for dissolution. 3.

Prepare solutions on the day of use if possible.

For storage, aliquot and store at -20°C for up to

one month.

General Handling

1. Avoid all direct contact with the compound.

Do not ingest, inhale, or allow it to come into

contact with skin or eyes.[1] 2. Wash hands

thoroughly with soap and water after handling,

even if gloves were worn.[1] 3. Minimize the

creation of dust when handling the solid form.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Procedure

Inhalation

1. Move the affected person to fresh air

immediately. 2. If breathing is difficult, provide

oxygen. 3. Seek immediate medical attention.

Skin Contact

1. Immediately flush the affected area with

copious amounts of water for at least 15

minutes. 2. Remove contaminated clothing while

continuing to rinse. 3. Seek medical attention if

irritation persists.

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. 2. Remove contact

lenses if present and easy to do. 3. Seek

immediate medical attention.

Ingestion

1. Do NOT induce vomiting. 2. Rinse mouth with

water. 3. Never give anything by mouth to an

unconscious person. 4. Seek immediate medical

attention.

Disposal Plan
Proper disposal of PK11195 and its waste is essential to prevent environmental contamination

and ensure regulatory compliance.
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Waste Type Disposal Procedure

Unused Solid PK11195

1. Dispose of as hazardous chemical waste. 2.

Place in a clearly labeled, sealed container. 3.

Follow all local, state, and federal regulations for

hazardous waste disposal.

Solutions of PK11195

1. Collect all waste solutions in a designated,

labeled hazardous waste container. 2. Do not

pour down the drain. 3. The waste container

should be compatible with the solvents used.

Contaminated Materials (e.g., gloves, pipette

tips, vials)

1. Place all contaminated disposable materials

in a designated hazardous waste bag or

container. 2. Ensure the container is sealed

before disposal.

Experimental Workflow and Safety Checkpoints
The following diagram illustrates a typical experimental workflow for using PK11195,

highlighting critical safety checkpoints.
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Caption: Experimental workflow for PK11195 with key safety checkpoints.
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Logical Relationship of Safety Protocols
The following diagram illustrates the logical hierarchy and relationship between the different

safety protocols for handling PK11195.
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Caption: Hierarchy of safety protocols for handling PK11195.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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